Cas no 2418703-72-5 (3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride)

• Product Name: 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride
• CAS No: 2418703-72-5
• MF: C₇H₁₃ClF₃NO₂
• MW: 235.631831884384
• MDL: MFCD32679107
• CID: 5669330
• PubChem ID: 154577305
• Update Time: 2025-10-25

3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418703-72-5
• Z4456277847
• 3-[(Dimethylamino)methyl]-4,4,4-trifluorobutanoic acid;hydrochloride
• EN300-26860848
• 3-[(dimethylamino)methyl]-4,4,4-trifluorobutanoic acid hydrochloride
• 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride

• MDL： MFCD32679107
• Inchi： 1S/C7H12F3NO2.ClH/c1-11(2)4-5(3-6(12)13)7(8,9)10;/h5H,3-4H2,1-2H3,(H,12,13);1H
• InChI Key： CQOMHIJQXAYMFY-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CC(=O)O)CN(C)C)(F)F

Computed Properties

• Exact Mass: 235.0586908g/mol
• Monoisotopic Mass: 235.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride

Comprehensive Overview of 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride (CAS No. 2418703-72-5)

3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride (CAS No. 2418703-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and dimethylamino functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines hydrophobicity and basicity, making it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds in medicinal chemistry has propelled research into derivatives like 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key factors driving the development of novel therapeutics. Researchers frequently search for "trifluorobutanoic acid derivatives" or "pharmaceutical intermediates with fluorine," reflecting the compound's relevance in modern drug design.

From a chemical perspective, 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride exhibits several noteworthy properties. The hydrochloride salt form improves solubility in aqueous systems, while the trifluoromethyl group contributes to enhanced lipophilicity—a crucial feature for compounds targeting membrane-bound receptors. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the compound's high purity, with typical specifications showing ≥95% purity by HPLC analysis.

The synthesis of 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride involves multi-step organic transformations, starting from readily available fluorinated precursors. Current literature describes optimized routes that achieve good yields while minimizing environmental impact—a response to increasing searches for "green chemistry in fluorocompound synthesis." Process chemists particularly value this compound's scalability, as evidenced by frequent queries about "large-scale production of trifluorobutanoic acid derivatives."

In pharmaceutical applications, 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride serves as a key intermediate for CNS-active compounds and enzyme inhibitors. The dimethylamino moiety facilitates interactions with biological targets, while the trifluoromethyl group improves pharmacokinetic properties. Recent patent literature reveals its incorporation into potential treatments for neurological disorders, aligning with trending searches for "fluorinated neuropharmaceuticals" and "blood-brain barrier penetrating compounds."

The agrochemical sector also benefits from derivatives of 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride, particularly in developing novel pesticides with improved environmental profiles. The compound's structural features contribute to enhanced systemic activity in plants while maintaining favorable toxicity profiles—addressing growing concerns about "eco-friendly crop protection agents" and "sustainable agriculture chemicals."

Market analysis indicates steady growth in demand for 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride, particularly from contract research organizations and specialty chemical manufacturers. Industry reports frequently cite "fluorine-containing building blocks market trends" as a key search term, reflecting the compound's commercial significance. Current pricing trends and availability data show stable supply chains, with major producers located in pharmaceutical manufacturing hubs.

Quality control protocols for 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride typically include rigorous testing for residual solvents, heavy metals, and related substances. Analytical method development for this compound represents an active research area, as evidenced by frequent technical inquiries about "HPLC methods for fluorinated amines" and "spectroscopic characterization of trifluoromethyl compounds."

Storage and handling recommendations for 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride emphasize protection from moisture and maintenance of controlled temperature conditions. Proper material safety data sheets provide essential guidance, addressing common search queries about "stability of fluorinated pharmaceutical intermediates" and "handling hygroscopic amine salts."

Future research directions for 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride include exploration of its use in PET radiopharmaceuticals and bioconjugation chemistry. The compound's structural features make it suitable for 18F-labeling strategies—a topic generating increasing search traffic related to "fluorine-18 precursor chemistry." Additionally, its potential in proteolysis-targeting chimeras (PROTACs) represents an emerging application area in drug discovery.

In conclusion, 3-(dimethylamino)methyl-4,4,4-trifluorobutanoic acid hydrochloride (CAS No. 2418703-72-5) stands as a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of fluorinated and amino functionalities continues to inspire innovative research, addressing current challenges in medicinal chemistry and materials science while meeting industry demands for specialized intermediates.